Cas no 1361847-45-1 (2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-methanol)

• Product Name: 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-methanol
• CAS No: 1361847-45-1
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 4933514
• Update Time: 2025-10-29

2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-methanol

• Inchi： 1S/C9H10ClF2NO/c1-5-2-7(9(11)12)13-8(3-10)6(5)4-14/h2,9,14H,3-4H2,1H3
• InChI Key： VSOKYAHEHWSAHN-UHFFFAOYSA-N
• SMILES： ClCC1C(CO)=C(C)C=C(C(F)F)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-methanol

Introduction to 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-methanol (CAS No. 1361847-45-1)

2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-methanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1361847-45-1, possesses a unique molecular structure that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloromethyl and difluoromethyl substituents in its pyridine core imparts distinct reactivity and functional properties, making it a versatile building block for drug discovery and material science applications.

The compound's molecular formula, C₉H₁₀F₂NClO, reflects its composition and highlights the presence of fluorine atoms, which are known for their ability to enhance metabolic stability and binding affinity in drug molecules. The chloromethyl group, in particular, is a well-known electrophile that can participate in nucleophilic addition reactions, enabling the formation of carbon-carbon bonds essential for complex molecule synthesis. This feature has made 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-methanol a popular choice for researchers developing novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the use of fluorinated compounds due to their improved pharmacokinetic properties. The difluoromethyl group, a key feature of this compound, is particularly valued for its ability to increase lipophilicity and reduce metabolic clearance. This modification has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory drugs. For instance, fluorinated pyridines have been incorporated into kinase inhibitors and protease inhibitors, where they enhance binding to target enzymes and improve therapeutic efficacy.

The synthesis of 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-methanol involves multi-step organic reactions that require precise control over reaction conditions. The chloromethylation step is particularly critical, as it determines the reactivity of the compound in subsequent synthetic transformations. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods not only ensure the quality of the final product but also minimize unwanted byproducts, which is crucial for pharmaceutical applications.

The compound's potential applications extend beyond drug development. In material science, fluorinated pyridines have been used to create advanced polymers and coatings with enhanced thermal stability and chemical resistance. The presence of both chloromethyl and difluoromethyl groups allows for further functionalization, enabling the creation of tailored materials with specific properties. This versatility makes 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-methanol a valuable asset in industrial research and development.

Ongoing research in medicinal chemistry continues to explore new ways to leverage the unique properties of this compound. Studies have shown that modifications to its molecular structure can lead to compounds with improved pharmacological profiles. For example, replacing the hydroxyl group with other functional groups can alter its solubility and bioavailability. Additionally, exploring different synthetic routes can help optimize production processes and reduce costs. These efforts are essential for translating laboratory discoveries into viable therapeutic options.

The safety profile of 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-methanol is another critical aspect that has been thoroughly investigated. While the compound's reactivity necessitates careful handling in a laboratory setting, it does not pose significant health risks when used appropriately. Standard safety protocols, including proper ventilation and personal protective equipment (PPE), are recommended during its handling and storage. As with any chemical substance used in research or industrial applications, adherence to regulatory guidelines ensures safe usage while maximizing its potential benefits.

In conclusion, 2-(Chloromethyl)-6-(difluoromethyl)-4-methylpyridine-3-methanol is a multifaceted compound with broad applications in pharmaceuticals and material science. Its unique molecular structure offers opportunities for innovative drug design and advanced material development. As research continues to uncover new uses for this compound, it will undoubtedly play an increasingly important role in scientific advancements across multiple disciplines.